Cas no 937666-70-1 (2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine)

• Product Name: 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• CAS No: 937666-70-1
• MF: C₈H₉N₃O₂
• MW: 179.1760
• CID: 5095734
• Update Time: 2025-05-21

2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride
• 2-(3-Furan-2-yl-[1,2,4]oxadiazol-5-yl)-ethylamine
• 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• 2-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• BBL031207
• STL353109
• 2-[3-(2-furyl)-1,2,4-oxadiazol-5-yl]ethanamine hydrochloride
• 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine

• Inchi： 1S/C8H9N3O2/c9-4-3-7-10-8(11-13-7)6-2-1-5-12-6/h1-2,5H,3-4,9H2
• InChI Key： WSIULEPBIKVKPX-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C([H])([H])N([H])[H])=NC(C2=C([H])C([H])=C([H])O2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 0.3
• Topological Polar Surface Area: 78.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 328.7±48.0 °C at 760 mmHg
• Flash Point: 152.6±29.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine

2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine (CAS No. 937666-70-1): A Comprehensive Overview

2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine (CAS No. 937666-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique 1,2,4-oxadiazole core linked to a furan ring and an ethanamine side chain, making it a versatile building block for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the pharmacological properties associated with both oxadiazole and furan moieties.

The compound's chemical structure combines aromatic heterocycles with an amine functional group, which contributes to its diverse reactivity profile. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for drug candidates targeting neurological disorders and metabolic diseases. The presence of the furan-2-yl group enhances its binding affinity to certain biological targets, while the 1,2,4-oxadiazole ring improves metabolic stability—a critical factor in drug development.

In material science, 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine has shown promise as a monomer for designing functional polymers. Its ability to form hydrogen bonds and π-π stacking interactions makes it suitable for creating smart materials with tunable properties. Researchers are exploring its use in sensors and catalysts, leveraging the electron-rich nature of the furan ring for enhanced performance.

The synthesis of CAS No. 937666-70-1 typically involves cyclization reactions between furan-2-carboximidamide and ethyl 3-aminopropanoate derivatives. Recent advancements in green chemistry have optimized these protocols to reduce hazardous byproducts, aligning with the growing demand for sustainable synthetic methods. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, which is essential for research applications.

Market trends indicate rising demand for furan-containing compounds like this derivative, driven by their applications in drug discovery and advanced materials. Pharmaceutical companies are particularly interested in its potential as a CNS-active agent, given the structural similarity to known neuromodulators. Meanwhile, material scientists value its thermal stability and solubility profile for designing next-generation polymeric coatings.

From a regulatory perspective, 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine is classified as a research chemical with no reported restrictions. However, proper handling protocols are recommended due to its amine functionality. Storage under inert atmosphere at low temperatures ensures long-term stability, while HPLC analysis helps monitor degradation over time.

Recent publications (2023-2024) have explored novel derivatives of this compound for antioxidant and anti-inflammatory applications. The 1,2,4-oxadiazole-5-yl moiety appears crucial for these activities, suggesting potential therapeutic value. Computational studies using molecular docking further support its interaction with biological targets involved in oxidative stress pathways.

For researchers sourcing CAS 937666-70-1, quality parameters include ≥98% purity (by HPLC), low heavy metal content, and proper spectroscopic characterization. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS documentation. The compound's shelf life typically exceeds 24 months when stored properly in amber vials at -20°C.

Future research directions may explore its coordination chemistry with transition metals for catalytic applications or its incorporation into bioconjugates for targeted drug delivery. The compound's structural flexibility allows for diverse modifications at both the furan and amine positions, enabling tailored properties for specific applications.

In summary, 2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine represents an important chemical building block with multidisciplinary applications. Its unique combination of heterocyclic systems and functional groups continues to inspire innovation across pharmaceutical and material science domains, making it a compound of enduring research interest.